Cas no 1545025-47-5 (2-Amino-5-fluoro-3-methoxybenzonitrile)

2-Amino-5-fluoro-3-methoxybenzonitrile structure

1545025-47-5 structure

Product Name:2-Amino-5-fluoro-3-methoxybenzonitrile

CAS No:1545025-47-5

MF:C₈H₇FN₂O

MW:166.152384996414

CID:6789994

PubChem ID:82014477

Update Time:2026-03-12

2-Amino-5-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-fluoro-3-methoxybenzonitrile
- DB-116580
- SCHEMBL15633498
- AT11352
- AKOS020997132
- 1545025-47-5
- MFCD24283971
- XGHHLTAKRWUKQX-UHFFFAOYSA-N
- 2-Amino-5-fluoro-3-methoxybenzonitrile
- Inchi： 1S/C8H7FN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3
- InChI Key： XGHHLTAKRWUKQX-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C(=C(C=1)OC)N

Computed Properties

Exact Mass: 166.05424101g/mol
Monoisotopic Mass: 166.05424101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 59Å²

2-Amino-5-fluoro-3-methoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB588720-100mg	2-Amino-5-fluoro-3-methoxybenzonitrile; .	1545025-47-5		100mg	€440.30	2025-04-20
abcr	AB588720-250mg	2-Amino-5-fluoro-3-methoxybenzonitrile; .	1545025-47-5		250mg	€694.80	2025-04-20
abcr	AB588720-1g	2-Amino-5-fluoro-3-methoxybenzonitrile; .	1545025-47-5		1g	€1418.80	2025-04-20
1PlusChem	1P020MJ7-100mg	2-AMINO-5-FLUORO-3-METHOXYBENZONITRILE	1545025-47-5	95%	100mg	$302.00	2024-06-20
1PlusChem	1P020MJ7-250mg	2-AMINO-5-FLUORO-3-METHOXYBENZONITRILE	1545025-47-5	95%	250mg	$492.00	2024-06-20
1PlusChem	1P020MJ7-1g	2-AMINO-5-FLUORO-3-METHOXYBENZONITRILE	1545025-47-5	95%	1g	$1008.00	2024-06-20

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